Montelukast Cyclized Ether impurity
Montelukast Cyclized Ether impurity
Brand Name:
Vulcanchem
CAS No.:
168214-67-3
VCID:
VC0127999
InChI:
InChI=1S/C29H26ClNO/c1-29(2)26-9-4-3-7-21(26)13-17-28(32-29)23-8-5-6-20(18-23)10-15-25-16-12-22-11-14-24(30)19-27(22)31-25/h3-12,14-16,18-19,28H,13,17H2,1-2H3/b15-10+
SMILES:
CC1(C2=CC=CC=C2CCC(O1)C3=CC=CC(=C3)C=CC4=NC5=C(C=CC(=C5)Cl)C=C4)C
Molecular Formula:
C29H26ClNO
Molecular Weight:
439.983
Montelukast Cyclized Ether impurity
CAS No.: 168214-67-3
Reference Standards
VCID: VC0127999
Molecular Formula: C29H26ClNO
Molecular Weight: 439.983
| CAS No. | 168214-67-3 |
|---|---|
| Product Name | Montelukast Cyclized Ether impurity |
| Molecular Formula | C29H26ClNO |
| Molecular Weight | 439.983 |
| IUPAC Name | 7-chloro-2-[(E)-2-[3-(1,1-dimethyl-4,5-dihydro-3H-2-benzoxepin-3-yl)phenyl]ethenyl]quinoline |
| Standard InChI | InChI=1S/C29H26ClNO/c1-29(2)26-9-4-3-7-21(26)13-17-28(32-29)23-8-5-6-20(18-23)10-15-25-16-12-22-11-14-24(30)19-27(22)31-25/h3-12,14-16,18-19,28H,13,17H2,1-2H3/b15-10+ |
| Standard InChIKey | LOMMSDDMLICVMB-XNTDXEJSSA-N |
| SMILES | CC1(C2=CC=CC=C2CCC(O1)C3=CC=CC(=C3)C=CC4=NC5=C(C=CC(=C5)Cl)C=C4)C |
| Synonyms | 7-Chloro-2-[2-[3-(1,3,4,5-tetrahydro-1,1-dimethyl-2-benzoxepin-3-yl)phenyl]ethenyl]quinoline; |
| PubChem Compound | 44224650 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume